Sulfurous acid Sodium Salt

• CAS No.: 7757-83-7
• Product Name: Sulfurous acid Sodium Salt
• Molecular Formula: Anhydrous:Na2SO3; Na2SO3; Na2O3S
• Molecular Weight: 126.05 g/mol
• IUPAC Name: disodium;sulfite
• Standard InChI: InChI=1S/2Na.H2O3S/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2
• Standard InChIKey: GEHJYWRUCIMESM-UHFFFAOYSA-L
• SMILES: [O-]S(=O)[O-].[Na+].[Na+]
• Canonical SMILES: [O-]S(=O)[O-].[Na+].[Na+]
• Boiling Point: Decomposes (NTP, 1992); Decomposes
• Colorform: Small crystals or powder; White hexagonal crystals; White crystals or powde
• Density: 2.633 at 59 °F (USCG, 1999); 2.63 g/cu cm; 2.63 g/cm³
• Melting Point: Decomposes (NTP, 1992); 911 °C; >500 °C
• Physical Description: Sodium sulfite is a white odorless powder. Density 2.633 g / cm3. Moderately toxic. Sinks in water and dissolves slowly. Also transported as a heptahydrate Na2SO3.7H2O.; DryPowder; DryPowder, Liquid; Liquid; OtherSolid; PelletsLargeCrystals; White crystalline powder or colourless crystals; WHITE CRYSTALS OR POWDER.
• Description: Sodium Sulfite is a white crystal or powder with reducing property. Sodium sulfite exhibits bleaching, de-sulfurizing, and dechlorinating activities. This agent was used by food industry to help maintain the fresh appearance of food products. It is also a component in many drugs, which helps maintain their potency and stability. FDA has ruled sodium sulfite a new animal drug of low regulatory priority.; Sodium sulfite is a white odorless powder. Density 2.633 g / cm3. Moderately toxic. Sinks in water and dissolves slowly. Also transported as a heptahydrate Na2SO3.7H2O.; Sodium sulfite is an inorganic sodium salt having sulfite as the counterion. It has a role as a food preservative and a reducing agent. It is an inorganic sodium salt and a sulfite salt. It contains a sulfite.
• Related CAS: 10102-15-5 (heptahydrate); 10579-83-6 (unspecified hydrochloride salt)
• Shelf Life: It is fairly stable and does not oxidize as readily as hydrated sulfite.; Unstable, oxidizing in air to sulfate /heptahydrate/; Stable under recommended storage conditions.
• Solubility: Soluble in 3.2 parts (NTP, 1992); In water, 30.7 g/100 g water at 25 °C; Soluble in 3.2 parts water; Soluble in glycerol; very slightly soluble in alcohol; Sparingly soluble in alcohol; Insoluble in ethanol; Insoluble in liquid chlorine, ammonia; Solubility in water, g/100ml at 20 °C: 22 (good)
• Synonyms: Sulfurous Acid Disodium Salt; Anhydrous Sodium Sulfite; Disodium Sulfite; E 221; S-WAT; Sodium Sulfite; Sodium Sulfite Anhydrous
• Vapor Pressure: Negligible (NTP, 1992)
• PubChem Compound: 20625341
• Last Modified: Nov 11 2021